Cas no 2172461-48-0 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid
• CAS No: 2172461-48-0
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 6461545
• PubChem ID: 165526687
• Update Time: 2025-06-09

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid
• 2172461-48-0
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-(propan-2-yl)formamido}acetic acid
• EN300-1499582

• Inchi： 1S/C25H24N2O6/c1-15(2)27(13-22(28)29)24(30)23-21(11-12-32-23)26-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,15,20H,13-14H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： HBZNQYCPZCERDU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid

Comprehensive Analysis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2172461-48-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2172461-48-0) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected furan amino acid derivative, is widely utilized in peptide synthesis, drug discovery, and material science. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and furan ring, make it a versatile building block for researchers.

The growing demand for custom peptide synthesis and bioconjugation techniques has propelled the relevance of CAS No. 2172461-48-0. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its potential. Researchers frequently search for "Fmoc-amino acid derivatives" or "furan-based peptide modifiers" to explore its applications in targeted drug delivery and biomaterial engineering. The compound's compatibility with solid-phase peptide synthesis (SPPS) protocols makes it indispensable in modern laboratories.

From a structural perspective, the 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid features a furan heterocycle linked to an Fmoc-protected amine and an acetic acid moiety. This configuration enables selective deprotection and conjugation, addressing common challenges in peptide backbone modification. The propan-2-yl (isopropyl) group enhances steric control during reactions, a feature often queried in "steric hindrance in peptide synthesis" discussions.

Innovations in green chemistry have also brought attention to this compound. Its role in solvent-free peptide coupling and microwave-assisted synthesis aligns with the industry's shift toward sustainable practices. Laboratories optimizing "eco-friendly Fmoc removal methods" or "energy-efficient amino acid activation" frequently encounter CAS No. 2172461-48-0 as a key reagent. The compound's stability under mild conditions further supports its use in large-scale biopharmaceutical production.

Quality control and analytical characterization of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid rely on advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure compliance with stringent GMP standards, a critical factor for researchers investigating "purity thresholds for peptide intermediates." The compound's chromatographic behavior and mass spectral fingerprints are well-documented, facilitating its integration into automated synthesis platforms.

Future directions for CAS No. 2172461-48-0 include explorations in bioorthogonal chemistry and smart biomaterials. Its reactivity with click chemistry reagents (e.g., azides) opens avenues for site-specific protein labeling, a hotspot in "precision medicine tools" searches. Additionally, the furan ring's potential for photocatalytic crosslinking is being investigated for 3D-bioprinting applications, merging materials science with regenerative medicine.

In summary, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-(propan-2-yl)formamido}acetic acid represents a nexus of innovation across multiple disciplines. Its molecular design answers pressing needs in peptide therapeutics, sustainable synthesis, and advanced material fabrication, ensuring its continued prominence in scientific literature and industrial workflows.